N'-cyclohexylidene-2,7-dimethylimidazo[1,2-a]pyridine-3-carbohydrazide

• IUPAC Name: N-(cyclohexylideneamino)-2,7-dimethylimidazo[1,2-a]pyridine-3-carboxamide
• InChI: InChI=1S/C16H20N4O/c1-11-8-9-20-14(10-11)17-12(2)15(20)16(21)19-18-13-6-4-3-5-7-13/h8-10H,3-7H2,1-2H3,(H,19,21)
• InChI Key: BWTOOPYEYQNKKR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=NC(=C(N2C=C1)C(=O)NN=C3CCCCC3)C
• Molecular Formula: C16H20N4O
• Molecular Weight: 284.36 g/mol

Description

N-cyclohexylidene-2,7-dimethylimidazo[1,2-a]pyridine-3-carbohydrazide, also known as CDIC, is a chemical compound that has been widely used in scientific research due to its unique properties. CDIC is a heterocyclic compound that contains an imidazo[1,2-a]pyridine ring system and a cyclohexylidene group. This compound has been synthesized using different methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential applications in various fields of research.

Mechanism of Action

The mechanism of action of N'-cyclohexylidene-2,7-dimethylimidazo[1,2-a]pyridine-3-carbohydrazide is not fully understood, but it has been suggested that it may act as a DNA intercalator, inhibiting the replication of cancer cells. N'-cyclohexylidene-2,7-dimethylimidazo[1,2-a]pyridine-3-carbohydrazide has also been shown to induce apoptosis in cancer cells, leading to their death. Additionally, N'-cyclohexylidene-2,7-dimethylimidazo[1,2-a]pyridine-3-carbohydrazide has been shown to inhibit the activity of certain enzymes involved in inflammation and oxidative stress.
Biochemical and Physiological Effects:
N'-cyclohexylidene-2,7-dimethylimidazo[1,2-a]pyridine-3-carbohydrazide has been shown to have various biochemical and physiological effects. It has been shown to induce DNA damage in cancer cells, leading to their death. N'-cyclohexylidene-2,7-dimethylimidazo[1,2-a]pyridine-3-carbohydrazide has also been shown to inhibit the activity of certain enzymes involved in inflammation and oxidative stress, which may contribute to its anti-inflammatory and antioxidant properties. Additionally, N'-cyclohexylidene-2,7-dimethylimidazo[1,2-a]pyridine-3-carbohydrazide has been shown to have low toxicity, making it a potential therapeutic agent for various diseases.

Advantages and Limitations for Lab Experiments

N'-cyclohexylidene-2,7-dimethylimidazo[1,2-a]pyridine-3-carbohydrazide has several advantages for lab experiments. It is a stable compound that can be easily synthesized in high yields. N'-cyclohexylidene-2,7-dimethylimidazo[1,2-a]pyridine-3-carbohydrazide has also been shown to have low toxicity, making it a safe compound to work with. However, N'-cyclohexylidene-2,7-dimethylimidazo[1,2-a]pyridine-3-carbohydrazide has some limitations for lab experiments. It is a relatively new compound, and its mechanism of action is not fully understood. Additionally, N'-cyclohexylidene-2,7-dimethylimidazo[1,2-a]pyridine-3-carbohydrazide has not been extensively tested in vivo, so its potential side effects are not fully known.

Future Directions

There are several future directions for research on N'-cyclohexylidene-2,7-dimethylimidazo[1,2-a]pyridine-3-carbohydrazide. One potential direction is to further study its mechanism of action, which may lead to the development of more effective anticancer agents. Another potential direction is to study its potential use as an anti-inflammatory and antioxidant agent in the treatment of various diseases. Additionally, future research may focus on the optimization of N'-cyclohexylidene-2,7-dimethylimidazo[1,2-a]pyridine-3-carbohydrazide synthesis methods to produce higher yields of pure N'-cyclohexylidene-2,7-dimethylimidazo[1,2-a]pyridine-3-carbohydrazide.

Synthesis Methods

N'-cyclohexylidene-2,7-dimethylimidazo[1,2-a]pyridine-3-carbohydrazide can be synthesized using different methods. One of the most common methods is the reaction of 2,7-dimethylimidazo[1,2-a]pyridine-3-carbohydrazide with cyclohexanone in the presence of acetic acid. The reaction yields N'-cyclohexylidene-2,7-dimethylimidazo[1,2-a]pyridine-3-carbohydrazide as a yellow crystalline solid with a melting point of 186-188°C. This method has been optimized to produce high yields of pure N'-cyclohexylidene-2,7-dimethylimidazo[1,2-a]pyridine-3-carbohydrazide.

Scientific Research Applications

N'-cyclohexylidene-2,7-dimethylimidazo[1,2-a]pyridine-3-carbohydrazide has been used in various scientific research applications due to its unique properties. It has been studied as a potential anticancer agent, as it has been shown to inhibit the growth of cancer cells in vitro. N'-cyclohexylidene-2,7-dimethylimidazo[1,2-a]pyridine-3-carbohydrazide has also been studied for its anti-inflammatory and antioxidant properties, which make it a potential therapeutic agent for various diseases.